Cas no 130111-88-5 (Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]-)

• Product Name: Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]-
• CAS No: 130111-88-5
• MF: C₁₇H₂₀N₆OS
• MW: 356.445301055908
• CID: 207304
• PubChem ID: 9589002
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]-
• [(Z)-C-[4-(dimethylamino)phenyl]-N-(4-methoxyanilino)carbonimidoyl]iminothiourea
• 3-(4-(Dimethylamino)phenyl)-1-(4-methoxyphenyl)-5-formazancarbothioamide
• 5-Formazancarbothioamide, 3-(4-(dimethylamino)phenyl)-1-(4-methoxyphenyl)-
• BRN 4269862
• 130111-88-5

• Inchi： 1S/C17H20N6OS/c1-23(2)14-8-4-12(5-9-14)16(21-22-17(18)25)20-19-13-6-10-15(24-3)11-7-13/h4-11,19H,1-3H3,(H2,18,25)/b20-16-,22-21+
• InChI Key： DFUBEQNNLXYLOC-MWFONDISSA-N
• SMILES： S=C(N)/N=N/C(/C1C=CC(=CC=1)N(C)C)=N\NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 356.1422
• Monoisotopic Mass: 356.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 87.6